Cas no 1196155-01-7 (ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate)

• Product Name: ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate
• CAS No: 1196155-01-7
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• CID: 2616665
• PubChem ID: 72210878
• Update Time: 2025-04-21

ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-fluoro-1,3-benzoxazol-2-yl)acetate
• 1196155-01-7
• ETHYL 2-(5-FLUOROBENZO[D]OXAZOL-2-YL)ACETATE
• AB55380

• Inchi： 1S/C11H10FNO3/c1-2-15-11(14)6-10-13-8-5-7(12)3-4-9(8)16-10/h3-5H,2,6H2,1H3
• InChI Key： NTOFQBPRNKDSTC-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=C(CC(=O)OCC)O2

Computed Properties

• Exact Mass: 223.06447134Da
• Monoisotopic Mass: 223.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų